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Introduction

(+)-Magnesium L-ascorbate is a unique molecule that holds significant interest for

researchers and formulation scientists. It is a non-acidic, buffered salt of L-ascorbic acid

(Vitamin C) and a bioavailable source of the essential mineral magnesium.[1][2] Unlike L-

ascorbic acid, which can cause gastric irritation in sensitive individuals, magnesium L-

ascorbate provides a gentler alternative, enhancing its utility in dietary supplements and

pharmaceutical formulations.[2] Its improved stability and non-hygroscopic nature further

distinguish it from its parent acid, offering distinct advantages in manufacturing and shelf life.[3]

This guide provides a comprehensive technical overview of its core properties, synthesis,

applications, and analytical methodologies, designed for professionals in the scientific and drug

development fields.

Core Physicochemical Properties
A precise understanding of a compound's fundamental properties is the cornerstone of all

scientific application. (+)-Magnesium L-ascorbate is identified by a specific set of chemical

descriptors that ensure its unambiguous identification and characterization in a laboratory or

manufacturing setting.
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Property Value Source(s)

CAS Number 15431-40-0 [4][5]

Molecular Weight 374.54 g/mol [3][4][5][6]

Molecular Formula C₁₂H₁₄MgO₁₂ [3][4][5]

IUPAC Name

magnesium bis((2R)-2-

[(1S)-1,2-dihydroxyethyl]-3-

hydroxy-5-oxo-2H-furan-4-

olate)

[4]

Synonyms

L(+)-Ascorbic acid magnesium

salt, Vitamin C magnesium

salt, Magnesium di-L-

ascorbate

[1][3][4][7]

Appearance
White to off-white/faintly beige

or yellow powder/granules
[1][3][6][7]

Solubility Water-soluble [6][8]

Synthesis and Chemical Structure
The synthesis of magnesium L-ascorbate is a straightforward acid-base neutralization reaction.

This process is fundamental to creating its "buffered" or non-acidic characteristic.

Synthesis Pathway
The industrial production involves reacting L-ascorbic acid with a magnesium source, typically

magnesium oxide or magnesium carbonate, in an aqueous solution.[1][2][9] The reaction

neutralizes the acidic proton of ascorbic acid's enol group, forming the ascorbate salt.

The general reaction is as follows: 2 C₆H₈O₆ (L-Ascorbic Acid) + MgO (Magnesium Oxide) →

Mg(C₆H₇O₆)₂ ((+)-Magnesium L-ascorbate) + H₂O
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Caption: Synthesis of (+)-Magnesium L-ascorbate.

Causality of Reagent Choice
The selection of magnesium oxide or carbonate is based on efficiency and purity. These

sources are readily available and react predictably with ascorbic acid, yielding the desired salt

with minimal side products. The process results in a compound where two ascorbate anions

are ionically bonded to a single magnesium cation (Mg²⁺), as dictated by their respective

charges.

Key Advantages in Formulation Science
The molecular structure of magnesium L-ascorbate directly translates to tangible benefits in

drug development and nutraceuticals.

Reduced Acidity: As a buffered salt, it does not contribute to gastric irritation, making it an

ideal choice for acid-sensitive individuals who may not tolerate pure ascorbic acid.[1][2]

Enhanced Stability: It is less prone to oxidation compared to L-ascorbic acid and is not

hygroscopic (does not readily absorb moisture from the air).[3] This inherent stability

simplifies manufacturing processes, improves the shelf life of the final product, and reduces

the need for protective coatings or specialized packaging.

Dual Nutrient Source: The compound delivers both Vitamin C and magnesium in a single,

highly bioavailable molecule.[3][10] This synergy is particularly valuable, as magnesium itself

plays a crucial role in hundreds of physiological processes, including those that metabolize

Vitamin C.[7]
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Applications in Research and Drug Development
The unique properties of (+)-magnesium L-ascorbate have led to its adoption in several high-

value scientific applications.

Pharmaceutical and Nutraceutical Formulations
Magnesium L-ascorbate serves as a preferred active ingredient in high-quality dietary

supplements.[7] Its primary functions include:

Immune System Support: Vitamin C is well-established for its role in enhancing immune

function.[2][3]

Collagen Synthesis: It contributes to the normal synthesis of collagen, which is vital for the

health of skin, bones, teeth, and blood vessels.[1]

Antioxidant Protection: As a potent antioxidant, it helps protect cells from oxidative stress.[1]

[3]

In pharmaceutical formulations, it can also be used as a stabilizer or antioxidant excipient,

protecting other active pharmaceutical ingredients (APIs) from oxidative degradation.[11]

Advanced Cell Culture Applications
Vitamin C derivatives are critical components in cell culture media, particularly for the

manufacturing of advanced therapy medicinal products (ATMPs).[12] L-Ascorbic acid 2-

phosphate magnesium (a related derivative) is frequently used for this purpose, highlighting the

importance of stable ascorbate forms in maintaining cellular health, promoting differentiation

(e.g., of stem cells), and preventing oxidative damage in sensitive in vitro systems.[12][13]

Methodologies for Quality Control and Analysis
Ensuring the purity, potency, and safety of (+)-magnesium L-ascorbate is paramount. This

requires robust analytical methods and clearly defined quality specifications.

Analytical Workflow: Reversed-Phase HPLC
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A reversed-phase high-performance liquid chromatography (RP-HPLC) method is a validated

approach for the quality control of ascorbate derivatives.[12] This technique is ideal for

separating the active compound from potential impurities.
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Caption: Quality Control Workflow for (+)-Magnesium L-ascorbate.
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Experimental Protocol: Purity Assay by RP-HPLC
This protocol is a representative method based on standard practices for analyzing ascorbate

derivatives.[12][13]

Preparation of Mobile Phase: Prepare an aqueous mobile phase containing a suitable buffer

(e.g., potassium phosphate) and adjust the pH to be slightly acidic (e.g., pH 2.5-3.0) with

phosphoric acid. The acidic pH ensures that the ascorbate is in a consistent protonation

state for reproducible retention.

Standard Preparation: Accurately weigh approximately 25 mg of (+)-Magnesium L-
ascorbate reference standard and dissolve in 25.0 mL of the mobile phase to create a 1

mg/mL stock solution.

Sample Preparation: Accurately weigh approximately 25 mg of the test sample and prepare it

in the same manner as the standard.

Chromatographic Conditions:

Column: C18, 4.6 x 250 mm, 5 µm particle size. A C18 column is chosen for its

hydrophobic stationary phase, which effectively retains the polar ascorbate molecule in a

reversed-phase system.

Mobile Phase: Isocratic elution with the prepared buffer.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detector: UV at 210 nm. This wavelength is selected for sensitive detection of the

ascorbate molecule and its potential impurities.[12]

Column Temperature: 30°C. Maintaining a constant temperature ensures reproducible

retention times.

Analysis and Calculation: Inject the standard and sample solutions. The purity is determined

by comparing the peak area of the main peak in the sample chromatogram to the total area

of all peaks (Area Percent method).
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Typical Quality Specifications
Manufacturers provide specifications to guarantee the quality of the material. The following

table consolidates typical limits.

Test Parameter Specification Source(s)

Assay (Ascorbic Acid Content) ≥ 80.0% [1][7]

Magnesium Content 6.1 - 6.6% [1][7]

Water Content ≤ 5.0% [1][7]

Lead (Pb) ≤ 1.0 ppm [1]

Arsenic (As) ≤ 3.0 ppm [1]

Cadmium (Cd) ≤ 5.0 ppm [1]

Oxalate Must pass test [1][7]

Conclusion
(+)-Magnesium L-ascorbate is more than just a simple mixture of its components; it is a

scientifically designed molecule that leverages chemical principles to enhance the stability,

tolerability, and functionality of Vitamin C. Its well-defined physicochemical properties, coupled

with its dual-nutrient bioavailability, make it a superior choice for advanced nutraceuticals,

pharmaceuticals, and sensitive biological research applications. The robust analytical methods

available for its quality control ensure that researchers and drug development professionals

can rely on its purity and performance. As the demand for highly bioavailable and stable

nutrient sources continues to grow, the role of (+)-magnesium L-ascorbate in health and

science is set to expand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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